Cas no 656804-73-8 (4-bromo-5-fluorobenzene-1,2-diol)

4-Bromo-5-fluorobenzene-1,2-diol is a halogenated dihydroxybenzene derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromo and fluoro substituent adjacent to two hydroxyl groups—make it a versatile intermediate for constructing complex aromatic frameworks. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of biologically active compounds. The compound’s high purity and stability under controlled conditions ensure reliable performance in demanding applications. Researchers value it for its precise functional group arrangement, enabling selective modifications in medicinal chemistry and material science.
4-bromo-5-fluorobenzene-1,2-diol structure
656804-73-8 structure
Product Name:4-bromo-5-fluorobenzene-1,2-diol
CAS No:656804-73-8
MF:C6H4BrFO2
MW:206.997164726257
MDL:MFCD13177846
CID:397679
PubChem ID:21865378
Update Time:2025-05-28

4-bromo-5-fluorobenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-bromo-5-fluoro- (9CI)
    • 4-Bromo-5-fluorobenzene-1,2-diol
    • 1,2-Benzenediol, 4-bromo-5-fluoro-
    • 4-bromo-5-fluoro-1,2-Benzenediol
    • 4-bromo-5-fluoro-benzene-1,2-diol
    • AG-G-47262
    • ANW-64295
    • CTK1J6097
    • QC-7891
    • SureCN1697562
    • FT-0752183
    • SCHEMBL1697562
    • AM86121
    • AKOS016006150
    • F18040
    • A867619
    • CS-0317410
    • AS-77058
    • 656804-73-8
    • WANIKDIRZJEJGF-UHFFFAOYSA-N
    • DTXSID70619062
    • MFCD13177846
    • DA-39849
    • 4-bromo-5-fluorobenzene-1,2-diol
    • MDL： MFCD13177846
    • Inchi： 1S/C6H4BrFO2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H
    • InChI Key： WANIKDIRZJEJGF-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C=1)O)O)F

Computed Properties

  • Exact Mass: 205.93782
  • Monoisotopic Mass: 205.93787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

4-bromo-5-fluorobenzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B906857-5g
4-Bromo-5-fluorobenzene-1,2-diol
 656804-73-8 98%
5g
 4,987.00 2021-05-17
TRC
B804238-10mg
4-bromo-5-fluorobenzene-1,2-diol
 656804-73-8
10mg
 $ 70.00 2022-06-06
TRC
B804238-50mg
4-bromo-5-fluorobenzene-1,2-diol
 656804-73-8
50mg
 $ 230.00 2022-06-06
TRC
B804238-100mg
4-bromo-5-fluorobenzene-1,2-diol
 656804-73-8
100mg
 $ 340.00 2022-06-06
Alichem
A019086984-1g
4-Bromo-5-fluorobenzene-1,2-diol
 656804-73-8 95%
1g
 $609.16 2023-09-01
Apollo Scientific
PC402028-250mg
4-Bromo-5-fluorobenzene-1,2-diol
 656804-73-8
250mg
 £340.00 2024-05-25
eNovation Chemicals LLC
D516521-250mg
1,2-Benzenediol, 4-bromo-5-fluoro-
 656804-73-8 95%
250mg
 $218 2024-06-05
eNovation Chemicals LLC
D516521-1g
1,2-Benzenediol, 4-bromo-5-fluoro-
 656804-73-8 95%
1g
 $518 2024-06-05
eNovation Chemicals LLC
Y1050795-100mg
1,2-Benzenediol, 4-bromo-5-fluoro- (9CI)
 656804-73-8 98%
100mg
 $195 2023-05-17
eNovation Chemicals LLC
Y1050795-250mg
1,2-Benzenediol, 4-bromo-5-fluoro- (9CI)
 656804-73-8 98%
250mg
 $315 2023-05-17

4-bromo-5-fluorobenzene-1,2-diol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:656804-73-8)4-bromo-5-fluorobenzene-1,2-diol
Order Number:A867619
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:06
Price ($):496.0
Email:sales@amadischem.com

4-bromo-5-fluorobenzene-1,2-diol Related Literature

656804-73-8 (4-bromo-5-fluorobenzene-1,2-diol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:656804-73-8)4-bromo-5-fluorobenzene-1,2-diol
A867619
Purity:99%
Quantity:1g
Price ($):496.0
Email